Cas no 895134-29-9 (3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid)

3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid is a specialized pyran derivative featuring a benzyloxy group at the 3-position and a tert-butyldimethylsilyl (TBDMS)-protected hydroxymethyl group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of complex heterocyclic frameworks. The TBDMS protecting group enhances stability and facilitates selective deprotection under mild conditions, while the carboxylic acid functionality allows for further derivatization. Its structural features make it valuable for pharmaceutical and materials science research, where controlled functionalization and stability are critical. The compound is typically handled under inert conditions to preserve its reactivity and purity.
3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid structure
895134-29-9 structure
Product Name:3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid
CAS No:895134-29-9
MF:C20H26O6Si
MW:390.50234746933
MDL:MFCD26959170
CID:3165501
PubChem ID:86811258
Update Time:2025-10-30

3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4H-pyran-2-carboxylic acid
    • 3-(Benzyloxy)-6-(((tert-butyldimethylsilyl)oxy)methyl)-4-oxo-4H-pyran-2-carboxylic acid
    • AK171832
    • 3-benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl
    • 6-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-oxo-3-phenylmethoxypyran-2-carboxylic acid
    • 6-[[[(1,1-Dimethylethyl)dimethylsilyl]oxy]methyl]-4-oxo-3-(phenylmethoxy)-4H-pyran-2-carboxylic acid (ACI)
    • 3-Bzo-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4H-pyran-2-carboxylic acid
    • SCHEMBL4684915
    • 895134-29-9
    • MFCD26959170
    • DS-7659
    • 3-(BENZYLOXY)-6-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-4-OXOPYRAN-2-CARBOXYLIC ACID
    • CS-0051512
    • SY098214
    • 3-(Benzyloxy)-6-(((tert-butyldimethylsilyl)oxy)methyl)-4-oxo-4H-pyran-2-carboxylicacid
    • VKB13429
    • AKOS025291298
    • 3-(Benzyloxy)-6-[[(tert-butyldimethylsilyl)oxy]methyl]-4-oxo-4H-pyran-2-carboxylic Acid
    • C20H26O6Si
    • 3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid
    • MDL: MFCD26959170
    • Inchi: 1S/C20H26O6Si/c1-20(2,3)27(4,5)25-13-15-11-16(21)17(18(26-15)19(22)23)24-12-14-9-7-6-8-10-14/h6-11H,12-13H2,1-5H3,(H,22,23)
    • InChI Key: SPLBCUGMOHNHOB-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(OCC2C=CC=CC=2)C(=O)C=C(CO[Si](C(C)(C)C)(C)C)O1)O

Computed Properties

  • Exact Mass: 390.14986508g/mol
  • Monoisotopic Mass: 390.14986508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 82.1

3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid Security Information

3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid Pricemore >>

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Additional information on 3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid

3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic Acid: A Comprehensive Overview

The compound 3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid, identified by the CAS number 895134-29-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyran derivatives, which are known for their versatile applications in drug design and material science. The structure of this compound is characterized by a pyran ring system with substituents that include a benzyloxy group, a tert-butyl-dimethylsilyl (TBDMS) protected hydroxymethyl group, and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyran derivatives in the development of bioactive molecules. The presence of the TBDMS group in this compound serves as a protective group for the hydroxymethyl functionality, which is crucial for controlling reactivity during synthesis. This protection strategy is widely employed in organic synthesis to prevent unwanted side reactions and to facilitate precise functionalization. The benzyloxy group, on the other hand, introduces electronic effects that can influence the overall stability and reactivity of the molecule. The carboxylic acid moiety adds another layer of functionality, enabling potential interactions with biological systems.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, oxidations, and protection/deprotection steps. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of transition metal catalysts has been reported to enhance the efficiency of key steps in the synthesis process. These advancements underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of applications, this compound has shown promise in several areas. Its pyran ring system makes it a potential candidate for use in optical materials due to its ability to modulate light absorption and emission properties. Additionally, the presence of hydroxymethyl and carboxylic acid groups suggests potential applications in biochemistry, such as acting as a precursor for more complex biomolecules or serving as an intermediate in peptide synthesis.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies have indicated that its unique structure may allow for improved bioavailability when used as a drug candidate. The TBDMS group, while protective during synthesis, can be selectively removed under specific conditions to release active pharmaceutical ingredients (APIs). This dual functionality makes it an attractive molecule for both preclinical and clinical studies.

Moreover, computational chemistry techniques have been employed to predict the behavior of this compound in various biological systems. Molecular docking studies have revealed potential binding affinities with key enzymes and receptors, suggesting its role in therapeutic interventions. These findings align with broader trends in drug discovery where computational methods are increasingly integrated with experimental approaches to accelerate development timelines.

In conclusion, 3-Benzyloxy-6-(tert-butyl-dimethylsilanyloxymethyl)-4-oxo-4h-pyran-2-carboxylic acid represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its intricate structure and functional groups position it as a valuable tool for researchers seeking to develop innovative solutions in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of scientific advancement.

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